1-(4-Bromo-2,5-dimethylbenzenesulfonyl)-4-(diphenylmethyl)piperazine

• IUPAC Name: 1-benzhydryl-4-(4-bromo-2,5-dimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C25H27BrN2O2S/c1-19-18-24(20(2)17-23(19)26)31(29,30)28-15-13-27(14-16-28)25(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-12,17-18,25H,13-16H2,1-2H3
• InChI Key: RNPSMZLJOJBTSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C)S(=O)(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H27BrN2O2S
• Molecular Weight: 499.5 g/mol

Description

1-(4-Bromo-2,5-dimethylbenzenesulfonyl)-4-(diphenylmethyl)piperazine, also known as BDMBP, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of piperazine derivatives and has been studied for its ability to act as an antagonist for various receptors in the central nervous system.

Scientific Research Applications

Antibacterial and Enzyme Inhibition Applications

• Bacterial Biofilm and MurB Inhibitors : Novel derivatives incorporating a piperazine linker, such as 1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine, have shown potent antibacterial efficacies and inhibitory activities against biofilms and MurB enzyme. This is significant for targeting resistant bacterial strains like MRSA and VRE (Mekky & Sanad, 2020).

Drug Metabolism Studies

• Metabolic Pathways in Antidepressants : Studies on the metabolism of Lu AA21004, a novel antidepressant chemically similar to 1-(4-Bromo-2,5-dimethylbenzenesulfonyl)-4-(diphenylmethyl)piperazine, have revealed insights into the roles of various cytochrome P450 enzymes in drug metabolism, crucial for understanding drug interactions and efficacy (Hvenegaard et al., 2012).

Synthesis and Characterization of Piperazine Derivatives

• Synthesis Techniques and Applications : Research on the preparation methods for compounds like 1-(2,3-(dichloro-)phenyl)piperazine, a related pharmaceutical intermediate, provides valuable information on the synthesis and structural confirmation of such compounds, which are important for pharmaceutical applications (Ning-wei, 2006).

Novel Compound Synthesis for Therapeutic Applications

• Antibacterial Activities of Piperazine Derivatives : The synthesis of novel 1,4-disubstituted piperazines and their evaluation for antibacterial activities underscore the therapeutic potential of these compounds, especially against resistant bacterial strains (Shroff et al., 2022).